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Compound Name:
Benzyl tetrahydro-2H-pyran-4-

carboxylate

Cat. No.: B1290441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl tetrahydro-2H-pyran-4-carboxylate is a heterocyclic organic compound with the

chemical formula C₁₃H₁₆O₃. It serves as a crucial intermediate in the synthesis of a variety of

more complex molecules, particularly in the realm of pharmaceutical and fine chemical

development. Its structural features, including the tetrahydropyran ring and the benzyl ester

group, make it a versatile building block in medicinal chemistry. The stable tetrahydropyran

scaffold is a common motif in numerous biologically active natural products and synthetic

drugs, often contributing to improved pharmacokinetic and pharmacodynamic properties.[1]

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential applications of Benzyl tetrahydro-2H-pyran-4-carboxylate.

Chemical and Physical Properties
A summary of the key quantitative data for Benzyl tetrahydro-2H-pyran-4-carboxylate is

presented in the table below for easy reference and comparison.
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Property Value Source

Chemical Formula C₁₃H₁₆O₃ [2][3]

Molecular Weight 220.26 g/mol [2][3]

CAS Number 871022-58-1 [2]

Appearance White or off-white solid [1]

Purity ≥95% [2]

Storage Conditions 2-8°C, dry, sealed [2][3]

Synthesis and Experimental Protocols
The primary method for the synthesis of Benzyl tetrahydro-2H-pyran-4-carboxylate is the

Fischer esterification of tetrahydro-2H-pyran-4-carboxylic acid with benzyl alcohol in the

presence of an acid catalyst. This reaction is a classic and widely used method for the

preparation of esters.[4][5][6][7][8]

Experimental Protocol: Fischer Esterification
Materials:

Tetrahydro-2H-pyran-4-carboxylic acid

Benzyl alcohol (in excess, can also serve as the solvent)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) as a catalyst

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated aqueous sodium chloride)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Round-bottom flask
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Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, combine tetrahydro-2H-pyran-4-carboxylic acid and a molar excess

of benzyl alcohol.

Slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the

mixture while stirring.

Attach a reflux condenser and heat the reaction mixture to reflux. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

If benzyl alcohol is used in large excess, it can be removed under reduced pressure.

Otherwise, dilute the reaction mixture with an organic solvent like diethyl ether or ethyl

acetate.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the organic phase using a rotary evaporator to obtain

the crude Benzyl tetrahydro-2H-pyran-4-carboxylate.

The crude product can be further purified by column chromatography on silica gel if

necessary.

A general workflow for the synthesis is depicted below:
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Reflux Aqueous Workup
(Extraction & Washing) Drying Solvent Evaporation Crude Product Purification

(Column Chromatography)
Benzyl tetrahydro-2H-pyran-

4-carboxylate
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1290441?utm_src=pdf-body-img
https://www.benchchem.com/product/b1290441?utm_src=pdf-custom-synthesis
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/tetrahydro-2h-pyran-4-carboxylic-acid-cas.html
https://www.benchchem.com/product/b112297
https://www.benchchem.com/product/b112297
https://www.myskinrecipes.com/shop/en/tetrahydro-pyran-derivatives/150634-benzyl-tetrahydro-2h-pyran-4-carboxylate.html
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2022%20Fischer%20Esterification_2017.pdf
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.sciencemadness.org/whisper/files.php?pid=215498&aid=15031
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/10_fisher_esterification.pdf
https://www.benchchem.com/product/b1290441#benzyl-tetrahydro-2h-pyran-4-carboxylate-chemical-formula
https://www.benchchem.com/product/b1290441#benzyl-tetrahydro-2h-pyran-4-carboxylate-chemical-formula
https://www.benchchem.com/product/b1290441#benzyl-tetrahydro-2h-pyran-4-carboxylate-chemical-formula
https://www.benchchem.com/product/b1290441#benzyl-tetrahydro-2h-pyran-4-carboxylate-chemical-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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